Cas no 1207020-07-2 (2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole)

• Product Name: 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole
• CAS No: 1207020-07-2
• MF: C₂₁H₂₂N₂OS
• MW: 350.477183818817
• CID: 5451830
• Update Time: 2025-10-28

2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-5-(4-methoxyphenyl)-1-phenylimidazole
• 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole

• Inchi： 1S/C21H22N2OS/c1-24-18-13-11-16(12-14-18)20-15-22-21(25-19-9-5-6-10-19)23(20)17-7-3-2-4-8-17/h2-4,7-8,11-15,19H,5-6,9-10H2,1H3
• InChI Key： VTCYHKLREYMFIX-UHFFFAOYSA-N
• SMILES： C1(SC2CCCC2)N(C2=CC=CC=C2)C(C2=CC=C(OC)C=C2)=CN=1

Additional information on 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole

Introduction to 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole (CAS No. 1207020-07-2)

2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole, identified by its CAS number 1207020-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework, combining a phenyl ring, a cyclopentylsulfanyl group, and a methoxy-substituted phenyl ring, all linked through an imidazole core. Such structural complexity not only makes it of interest for synthetic chemists but also positions it as a potential candidate for various biological applications.

The imidazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is well-documented for its role in numerous pharmacologically active molecules. Its presence in 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole suggests potential interactions with biological targets, particularly enzymes and receptors that are sensitive to imidazole-based structures. For instance, imidazole derivatives have been extensively studied for their antimicrobial and antifungal properties, owing to their ability to disrupt essential metabolic pathways in microorganisms.

The cyclopentylsulfanyl substituent at the 2-position of the imidazole ring introduces steric bulk and electronic modulation, which can influence the compound's solubility, bioavailability, and binding affinity. This modification is particularly noteworthy in drug design, as it allows for fine-tuning of pharmacokinetic properties. Additionally, the 4-methoxyphenyl group at the 5-position adds another layer of electronic diversity, potentially enhancing the compound's interaction with biological targets through hydrogen bonding or hydrophobic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The phenyl rings, particularly when substituted with electron-donating groups like methoxy, are known to improve binding affinity by forming stable interactions with aromatic residues in protein targets.

In the realm of medicinal chemistry, the synthesis of this compound exemplifies the growing trend toward designing molecules with multiple functional groups that can simultaneously engage different binding pockets on a target protein. This strategy, often referred to as "privileged scaffold" design, has proven successful in generating lead compounds for drug development. The structural features of 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole make it a promising candidate for further exploration in this context.

Moreover, the methoxy group on the phenyl ring at position 5 not only contributes to electronic modulation but also serves as a potential site for further derivatization. This flexibility allows chemists to explore analogues with modified properties by introducing additional substituents or altering existing ones. Such modifications can be guided by structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

Current research in the field of immunomodulators has also highlighted the importance of imidazole derivatives due to their ability to modulate immune responses. The unique structural features of 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole may make it a valuable tool in developing therapies for autoimmune diseases or infections where immune regulation is critical. Preliminary in vitro studies have shown that certain imidazole-based compounds can influence cytokine production and immune cell function.

The synthesis of 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the imidazole ring, followed by functional group transformations such as sulfanylation and alkylation. Advances in green chemistry have also influenced these synthetic routes, with an emphasis on minimizing waste and improving atom economy.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole due to their diverse biological activities and synthetic accessibility. Collaborative efforts between academia and industry are fostering innovative approaches to drug discovery, leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven molecular design.

In conclusion,2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-phenyl-1H-imidazole represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advancements in drug design methodologies, position it as a valuable asset in ongoing research efforts aimed at developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in addressing complex diseases.